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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of stock and working
solutions of ATP-Red 1, a fluorescent probe designed to selectively and rapidly respond to
intracellular ATP concentrations. Accurate preparation of these solutions is critical for reliable
and reproducible results in cell-based assays monitoring mitochondrial ATP levels.

ATP-Red 1 is a valuable tool for studying cellular metabolism, and its proper handling is
essential for successful experimentation. These guidelines cover reconstitution of the
lyophilized product, preparation of concentrated stock solutions, and dilution to final working
concentrations for cell staining.

Quantitative Data Summary

For ease of reference and comparison, the following tables summarize the key quantitative
parameters for preparing ATP-Red 1 solutions.

Table 1: ATP-Red 1 Stock Solution Parameters
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Parameter Recommended Value Notes
Sonication may be used to aid
Solvent DMSO ] ]
dissolution[1].
. A 1000X stock solution is often
Recommended Concentration 5-10 mM

prepared in this range[2][3].

Storage Temperature

-20°C or -80°C

Protect from light[4][5].

Short-term Stability (-20°C)

Up to 1 month

Avoid repeated freeze-thaw

cycles.

Long-term Stability (-80°C)

Up to 6 months

Aliguoting is recommended to

minimize degradation.

ble 2: ATP-Red K luti

Parameter Recommended Value Notes
The optimal diluent may vary
) PBS or serum-free cell culture ) ]
Diluent ) depending on the experimental
medium
setup.
The optimal concentration
should be determined by the
Final Concentration 1-10 uM end-user for their specific cell

type and experimental

conditions.

The working solution should be

Preparation Prepare fresh before each use  used immediately after
preparation.
Discard any unused working
Storage Not recommended

solution.

Experimental Protocols
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Protocol 1: Preparation of ATP-Red 1 Stock Solution (10
mM)

This protocol describes the reconstitution of lyophilized ATP-Red 1 to prepare a 10 mM stock
solution.

Materials:

ATP-Red 1 (lyophilized solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge

Sterile microcentrifuge tubes

Procedure:

Before opening, centrifuge the vial of lyophilized ATP-Red 1 to ensure all the powder is at
the bottom of the vial.

 Allow the vial to warm to room temperature.

e Add the appropriate volume of DMSO to the vial to achieve a 10 mM concentration. For
example, to a 1 mg vial of ATP-Red 1 (MW: 561.48 g/mol ), add 178.1 pL of DMSO.

» Vortex briefly to dissolve the solid. If necessary, sonicate the solution to aid dissolution.

¢ Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months), protected from light.

Protocol 2: Preparation of ATP-Red 1 Working Solution
(5 uM)
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This protocol details the dilution of the ATP-Red 1 stock solution to a final working
concentration for cell staining.

Materials:

e ATP-Red 1 stock solution (10 mM in DMSO)

o Phosphate-buffered saline (PBS) or serum-free cell culture medium
 Sterile microcentrifuge tubes

Procedure:

On the day of the experiment, thaw an aliquot of the 10 mM ATP-Red 1 stock solution at
room temperature.

» Calculate the volume of stock solution required for your experiment. For example, to prepare
1 mL of a 5 uM working solution, you will need 0.5 pL of the 10 mM stock solution.

 Dilute the stock solution in PBS or serum-free cell culture medium to the desired final
concentration (e.g., 1-10 uM). It is recommended to perform a serial dilution for accuracy.

e Mix the working solution thoroughly by gentle vortexing or pipetting.

o Use the working solution immediately for cell staining procedures. Protect the solution from
light during preparation and use.

Visualizations

Experimental Workflow for ATP-Red 1 Solution
Preparation
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Caption: Workflow for preparing ATP-Red 1 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b560525?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/atp-red%201
https://www.sigmaaldrich.com/CH/en/deepweb/assets/sigmaaldrich/product/documents/686/770/sct045ds.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/102/145/sct045dtrev0524-mk.pdf
https://www.medchemexpress.com/ATP-Red_1.html?locale=ja-JP
https://www.medchemexpress.com/ATP-Red_1.html
https://www.benchchem.com/product/b560525#how-to-prepare-atp-red-1-stock-and-working-solutions
https://www.benchchem.com/product/b560525#how-to-prepare-atp-red-1-stock-and-working-solutions
https://www.benchchem.com/product/b560525#how-to-prepare-atp-red-1-stock-and-working-solutions
https://www.benchchem.com/product/b560525#how-to-prepare-atp-red-1-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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